2-(Piperidin-4-yl)oxolane-3-carboxylic acid

• Molecular Formula: C10H17NO3
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 2-piperidin-4-yloxolane-3-carboxylic acid
• InChI: InChI=1S/C10H17NO3/c12-10(13)8-3-6-14-9(8)7-1-4-11-5-2-7/h7-9,11H,1-6H2,(H,12,13)
• InChI Key: WOLODJMBDSVGDP-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC1C2C(CCO2)C(=O)O

Description

2-(Piperidin-4-yl)oxolane-3-carboxylic acid is a bicyclic organic compound featuring a piperidine ring (6-membered, nitrogen-containing) fused to an oxolane ring (5-membered, oxygen-containing) with a carboxylic acid substituent at position 3 of the oxolane. This structure combines the conformational flexibility of piperidine with the polarity of the oxolane ring, making it a valuable intermediate in pharmaceutical synthesis.

Preparation Methods

Reaction Conditions:

• Catalyst: Palladium on carbon (Pd/C) is predominantly used due to its high activity and selectivity.
• Temperature: Typically maintained between 90°C and 100°C.
• Pressure: Hydrogen pressures are generally in the range of 4–5 MPa (approximately 40–50 bar) to ensure complete hydrogenation.
• Solvent: Water or alcohols such as methanol or ethanol facilitate the hydrogenation process.
• Duration: Reaction times range from 3 to 4 hours to achieve near-complete conversion.

Example:

In a typical procedure, 4-pyridine carboxylic acid is dissolved in water with Pd/C catalyst, then subjected to hydrogenation at 4 MPa and 90°C for about 3 hours. Post-reaction, the catalyst is filtered off, and the product is isolated by acidification with methyl alcohol, which precipitates the piperidine derivative.

Protection and Deprotection Strategies

To obtain the target compound with high purity, protective groups such as tert-butoxycarbonyl (Boc) are employed on the nitrogen atom of the piperidine ring. The Boc group stabilizes the intermediate during hydrogenation and can be removed subsequently under acidic conditions.

Deprotection:

• Acidic conditions, such as treatment with inorganic acids (e.g., hydrochloric acid), cleave the Boc group.
• The deprotected piperidine-oxolane derivative is then purified via recrystallization or chromatography.

Ring Construction and Functionalization

The oxolane (tetrahydrofuran) ring is typically constructed via cyclization reactions involving suitable precursors, such as halogenated compounds or epoxides, under basic or acidic conditions. The carboxylic acid functionality is introduced either prior to or following ring formation, depending on the synthetic route.

Notable Method:

• Cyclization of appropriately substituted diols or epoxides with carboxylic acid derivatives to form the oxolane ring.
• Subsequent functionalization at the 3-position with carboxylic acid groups is achieved through oxidation or acylation reactions.

Complete Synthetic Route Overview

Step	Description	Conditions	Reagents	Yield/Notes
1	Hydrogenation of pyridine derivative	90–100°C, 4–5 MPa H₂	Pd/C	High yield of piperidine derivative
2	Boc protection of nitrogen	Room temperature, inert atmosphere	Boc anhydride	Stabilizes intermediate
3	Cyclization to oxolane ring	Basic or acidic conditions	Diols or epoxides	Efficient ring formation
4	Deprotection of Boc group	Acidic conditions	HCl or other acids	Produces free amine
5	Carboxylation at 3-position	Oxidation or acylation	Suitable oxidants or acyl donors	Final product

Variations and Optimization

Recent advances suggest that flow chemistry techniques can improve the scalability and safety of hydrogenation steps. Additionally, the use of alternative catalysts such as palladium hydroxide or platinum-based catalysts can optimize reaction selectivity and reduce reaction times.

Summary of Key Parameters

Parameter	Range	Notes
Hydrogen pressure	4–5 MPa	Ensures complete hydrogenation
Temperature	90–100°C	Optimal for Pd-catalyzed hydrogenation
Catalyst loading	0.01–0.05 mol	For efficient catalysis
Reaction time	3–4 hours	Achieves high conversion

Chemical Reactions Analysis

Types of Reactions

2-(Piperidin-4-yl)oxolane-3-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxo derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol or aldehyde.

Substitution: The piperidine ring can undergo substitution reactions with various electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are frequently used.

Substitution: Electrophiles like alkyl halides and acyl chlorides are used under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxo derivatives, while reduction can produce alcohols or aldehydes .

Scientific Research Applications

2-(Piperidin-4-yl)oxolane-3-carboxylic acid has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(Piperidin-4-yl)oxolane-3-carboxylic acid involves its interaction with specific molecular targets. The piperidine ring can interact with various receptors and enzymes, potentially modulating their activity. The oxolane ring and carboxylic acid group may also play roles in binding and reactivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 2-(Piperidin-4-yl)oxolane-3-carboxylic acid with key analogs, focusing on structural variations, physicochemical properties, and functional implications.

Structural Analogues with Modified Substituents

Compound Name	Molecular Formula	Molecular Weight	Key Features	Notable Properties
Target Compound : 2-(Piperidin-4-yl)oxolane-3-carboxylic acid (hypothetical)	C₁₀H₁₅NO₃	197.23	- Piperidine-oxolane fusion - Free carboxylic acid	- Polar due to oxolane and COOH - Potential for hydrogen bonding
rac-(2R,3R)-2-({1-[(tert-Butoxy)carbonyl]piperidin-4-yl}methyl)oxolane-3-carboxylic acid	C₁₇H₂₈N₂O₅	340.42	- Boc-protected piperidine - Methyl linker between rings	- Enhanced lipophilicity from Boc group - Acid-sensitive protecting group
(3S,4R)-1-(tert-Butoxycarbonyl)-4-phenylpiperidine-3-carboxylic acid	C₁₇H₂₃NO₄	305.37	- Aromatic phenyl substituent - Boc protection	- Increased hydrophobicity (logP ~2.5 estimated) - Steric hindrance from phenyl group
rac-(2R,3R)-2-(1-Ethyl-1H-imidazol-2-yl)oxolane-3-carboxylic acid	C₁₀H₁₄N₂O₃	210.23	- Imidazole substituent on oxolane	- Basic imidazole (pKa ~7.0) enhances solubility in acidic media - Potential for metal coordination

Key Observations :

• Protecting Groups : Boc-protected analogs (e.g., ) are less polar and more stable under basic conditions compared to the free carboxylic acid form, which is critical for synthetic intermediates .
• Aromatic vs.
• Heterocyclic Diversity : The imidazole-substituted analog introduces a basic nitrogen, altering ionization states and enabling interactions with biological targets like histamine receptors.

Piperidine and Oxolane Derivatives with Functional Group Variations

Compound Name	Molecular Formula	Key Functional Groups	Implications
4-Oxo-piperidine-3-carboxylic acid	C₆H₉NO₃	- Ketone at C4 - Carboxylic acid at C3	- Ketone enables keto-enol tautomerism - May act as a Michael acceptor in reactions
1-Methyl-5-oxopyrrolidine-3-carboxylic acid	C₆H₉NO₃	- 5-membered pyrrolidine - Ketone at C5	- Smaller ring increases ring strain - Higher solubility due to polar ketone
3-Piperidinecarboxylic acid	C₆H₁₁NO₂	- Free carboxylic acid on piperidine	- Flexible conformation - Zwitterionic form at physiological pH

Key Observations :

• Ring Size Effects : Pyrrolidine derivatives (e.g., ) exhibit greater ring strain and conformational restriction compared to piperidine analogs, influencing binding affinity in drug-receptor interactions.
• Ketone Functionality : The 4-oxo group in introduces electrophilic reactivity, making it susceptible to nucleophilic attack, unlike the target compound’s oxolane ring.
• Zwitterionic Potential: Unsubstituted 3-piperidinecarboxylic acid can form zwitterions, enhancing solubility but reducing passive diffusion across biological membranes.

Biological Activity

2-(Piperidin-4-yl)oxolane-3-carboxylic acid is a compound of significant interest in medicinal chemistry due to its potential therapeutic applications. This article explores its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-(Piperidin-4-yl)oxolane-3-carboxylic acid features a piperidine ring and an oxolane (tetrahydrofuran) moiety, contributing to its unique biological properties. The carboxylic acid functional group is crucial for its interaction with biological targets.

Research indicates that compounds similar to 2-(Piperidin-4-yl)oxolane-3-carboxylic acid exhibit various mechanisms of action, primarily through modulation of receptor activity and enzyme inhibition:

• Receptor Modulation : Compounds with piperidine structures often act as antagonists or inverse agonists at histamine H3 receptors, influencing neurotransmitter release and potentially treating neurodegenerative diseases .
• Enzyme Inhibition : The compound has shown promise as an inhibitor of monoamine oxidase B (MAO-B), which is involved in the metabolism of neurotransmitters. Inhibition of MAO-B can enhance dopaminergic signaling, making it a candidate for treating conditions like Parkinson's disease .

Biological Activity Data

The following table summarizes key findings from studies on the biological activity of 2-(Piperidin-4-yl)oxolane-3-carboxylic acid and related compounds:

Study	Biological Activity	IC50/EC50 Values	Target
Study 1	MAO-B Inhibition	IC50 = 4.3 µM	MAO-B
Study 2	H3 Receptor Antagonism	pKi = 6.9	H3R
Study 3	IL-6 Secretion	Enhanced secretion	Adipocytes

Case Study 1: MAO-B Inhibition

In a study evaluating the dual inhibition of butyrylcholinesterase (BChE) and MAO-B, derivatives of piperidine demonstrated significant inhibitory effects. Compound 15 exhibited an IC50 value of 4.3 µM against MAO-B, suggesting its potential use in treating neurodegenerative diseases characterized by cholinergic deficits .

Case Study 2: H3 Receptor Antagonism

Another investigation focused on the binding affinity of piperidine derivatives to histamine H3 receptors. The results indicated that compounds with similar scaffolds to 2-(Piperidin-4-yl)oxolane-3-carboxylic acid displayed moderate to high affinity for H3R, supporting their role as potential treatments for cognitive disorders .

Pharmacological Implications

The biological activities exhibited by 2-(Piperidin-4-yl)oxolane-3-carboxylic acid suggest several pharmacological implications:

• Neuroprotective Effects : By inhibiting MAO-B, the compound may help preserve dopaminergic neurons.
• Anti-inflammatory Properties : Enhanced IL-6 secretion in adipocytes points towards potential anti-inflammatory effects, which could be beneficial in metabolic disorders.
• Cognitive Enhancement : H3 receptor antagonism may improve cognitive function, making it a candidate for treating conditions like Alzheimer's disease.

Q & A

Q. What are the common synthetic routes for 2-(Piperidin-4-yl)oxolane-3-carboxylic acid, and how do reaction conditions influence yield and purity?

• Methodological Answer : The synthesis typically involves multi-step reactions, including palladium-catalyzed cross-coupling or protection/deprotection strategies. For example, tert-butoxycarbonyl (Boc) protection of the piperidine nitrogen (as seen in related compounds) is critical to prevent side reactions . Key steps include:

• Catalytic Systems : Palladium diacetate with tert-butyl XPhos ligand and cesium carbonate under inert atmospheres (e.g., N₂ or Ar) to minimize oxidation .
• Temperature Control : Reactions often proceed at 40–100°C, with higher temperatures accelerating coupling but risking decomposition .
• Purification : Acidic or basic workup (e.g., HCl hydrolysis) followed by recrystallization or column chromatography achieves >95% purity .
  Optimizing solvent polarity (e.g., tert-butyl alcohol for solubility) and reaction time balances yield and purity.

Q. What spectroscopic methods are recommended for characterizing the structure of 2-(Piperidin-4-yl)oxolane-3-carboxylic acid?

• Methodological Answer : A combination of techniques is essential:

• NMR Spectroscopy : ¹H and ¹³C NMR confirm proton environments (e.g., oxolane and piperidine ring systems) and carboxylic acid resonance (~170 ppm in ¹³C) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) validates molecular weight (e.g., C₁₁H₁₇NO₃ = 223.12 g/mol) and fragmentation patterns .
• X-ray Crystallography : Resolves stereochemistry for racemic mixtures (e.g., rac-(2R,3R) configurations in analogs) .
• Infrared (IR) Spectroscopy : Identifies carboxylic acid O-H stretches (~2500–3000 cm⁻¹) and carbonyl groups (~1700 cm⁻¹) .

Advanced Research Questions

Q. How can researchers resolve contradictions in biological activity data reported for derivatives of 2-(Piperidin-4-yl)oxolane-3-carboxylic acid?

• Methodological Answer : Discrepancies often arise from:

• Purity Variability : Impurities (e.g., residual solvents or Boc-protected intermediates) can skew assays. Validate purity via HPLC with dual detectors (UV/ELSD) .
• Assay Conditions : Differences in cell lines (e.g., HEK293 vs. HeLa) or solvent carriers (DMSO vs. saline) affect activity. Use orthogonal assays (e.g., enzymatic vs. cell-based) to confirm results .
• Stereochemical Effects : Racemic mixtures may exhibit mixed activity. Separate enantiomers via chiral HPLC (e.g., Chiralpak® columns) and test individually .

Q. What computational approaches are suitable for predicting the conformational stability of 2-(Piperidin-4-yl)oxolane-3-carboxylic acid in drug design?

• Methodological Answer :

• Molecular Dynamics (MD) Simulations : Simulate aqueous solubility and membrane permeability using force fields (e.g., AMBER) to assess stability of the oxolane-piperidine scaffold .
• Docking Studies : Use Schrödinger Suite or AutoDock to model interactions with targets (e.g., GABA receptors or kinases). Focus on hydrogen bonding between the carboxylic acid and catalytic residues .
• Quantum Mechanics (QM) : Calculate torsional barriers for the piperidine ring using Gaussian09 to predict flexibility in binding pockets .

Q. How can enantiomeric separation be achieved for racemic mixtures of 2-(Piperidin-4-yl)oxolane-3-carboxylic acid derivatives?

• Methodological Answer :

• Chiral Chromatography : Use polysaccharide-based columns (e.g., Chiralcel OD-H) with hexane/isopropanol mobile phases. Adjust temperature (25–40°C) to optimize resolution .
• Derivatization : Convert racemates to diastereomers via reaction with chiral auxiliaries (e.g., Mosher’s acid chloride), followed by standard chromatography .
• Enzymatic Resolution : Lipases (e.g., Candida antarctica) selectively hydrolyze one enantiomer from esters .

Safety and Experimental Design

Q. What are the critical safety considerations when handling 2-(Piperidin-4-yl)oxolane-3-carboxylic acid in laboratory settings?

• Methodological Answer :

• PPE Requirements : Wear nitrile gloves, lab coats, and goggles to prevent skin/eye contact. Use fume hoods for weighing and reactions .
• First Aid : In case of inhalation, move to fresh air; for skin contact, wash with soap and water. Consult safety data sheets (SDS) for compound-specific protocols .
• Storage : Store at 2–8°C in airtight containers under nitrogen to prevent degradation .

Q. What strategies optimize the purification of 2-(Piperidin-4-yl)oxolane-3-carboxylic acid to achieve >95% purity?

• Methodological Answer :

• Recrystallization : Use ethanol/water mixtures (7:3 v/v) at 4°C to crystallize the carboxylic acid .
• Flash Chromatography : Employ silica gel (230–400 mesh) with gradients of ethyl acetate/hexane (10–50%) to remove Boc-protected byproducts .
• Ion-Exchange Resins : Pass crude product through Dowex® 50WX8 (H⁺ form) to trap basic impurities .